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Compound of Interest

Compound Name: biotin-11-dUTP

Cat. No.: B1236100 Get Quote

Introduction

The detection of specific DNA sequences is fundamental in molecular biology research and

diagnostics. Labeling DNA with biotin-11-dUTP offers a versatile and sensitive non-radioactive

method for this purpose. Biotin-11-dUTP is an analog of deoxythymidine triphosphate (dTTP)

that can be enzymatically incorporated into DNA by various DNA polymerases[1][2]. The 11-

atom linker arm between the biotin molecule and the uridine base minimizes steric hindrance,

allowing for efficient incorporation by enzymes and subsequent detection by avidin or

streptavidin, proteins that bind to biotin with exceptionally high affinity and specificity[3][4][5].

The core principle involves a two-step process: first, the enzymatic incorporation of biotin-11-
dUTP into a DNA probe; second, the detection of this biotinylated probe using a fluorescently

labeled streptavidin or avidin conjugate. This system provides significant signal amplification

because multiple biotin molecules can be incorporated into a single DNA probe, and each of

these can be bound by a streptavidin molecule, which in turn can be conjugated to multiple

fluorophores.

Key Applications

Fluorescence In Situ Hybridization (FISH): Biotinylated probes are widely used to detect

specific DNA or RNA sequences within cells and tissues, allowing for the visualization of

chromosome abnormalities, gene mapping, and localization of mRNA.
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Flow Cytometry: This method is ideal for quantifying apoptotic cells (via TUNEL assay) or

analyzing cell cycle progression by detecting incorporated biotinylated nucleotides.

Fluorescence Microscopy: Used for visualizing the subcellular localization of specific DNA

sequences or tracking the fate of exogenous DNA introduced into cells.

Southern and Northern Blotting: A non-radioactive alternative for detecting specific DNA or

RNA sequences on a membrane, using streptavidin conjugated to fluorophores or enzymes

that produce a fluorescent or chemiluminescent signal.

Microarrays: Biotinylated DNA is used to probe microarrays for gene expression analysis and

genotyping.

Advantages of the Biotin-Streptavidin System

High Sensitivity: The strong bond between biotin and streptavidin ensures stable and robust

detection, capable of identifying low-abundance targets.

Signal Amplification: The ability to use multi-layered detection schemes (e.g., using a

biotinylated anti-avidin antibody) can significantly enhance the fluorescent signal.

Versatility: A wide range of streptavidin conjugates with different fluorophores are

commercially available, offering flexibility in experimental design and multiplexing.

Low Background: Streptavidin exhibits negligible binding to non-biotinylated molecules,

resulting in very low non-specific background staining.

Quantitative Data: Fluorophore-Streptavidin
Conjugates
The choice of fluorophore is critical and depends on the specific application and the available

instrumentation (e.g., laser lines and filter sets of the microscope or flow cytometer).
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Fluorophore
Excitation
(nm)

Emission (nm)
Relative
Brightness

Common
Applications

Fluorescein

(FITC)
~494 ~521 Moderate

Microscopy, Flow

Cytometry

Alexa Fluor 488 ~495 ~519 High
Microscopy, Flow

Cytometry

DyLight 488 ~493 ~518 High

Microscopy,

Multiplex

Imaging

Cy3 ~550 ~570 High
Microscopy, Far-

Red Imaging

Texas Red ~595 ~615 Moderate Microscopy

R-Phycoerythrin

(R-PE)
~496, 546, 565 ~578 Very High

Flow Cytometry,

Microarrays

Allophycocyanin

(APC)
~650 ~660 Very High

Flow Cytometry,

Microarrays

StarBright Blue

700
~470 ~700 High Flow Cytometry

Experimental Workflows and Signaling Pathways
Below are diagrams illustrating the key processes in the fluorescent detection of biotin-11-
dUTP labeled DNA.
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Caption: Workflow for DNA Labeling and Indirect Fluorescent Detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apexbt.com [apexbt.com]

2. Detection of DNA sequences using biotinylated probes - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Biotin-11-dUTP, (Desthio)Biotinylated Nucleotides for DNA Labeling - Jena Bioscience
[jenabioscience.com]

4. lumiprobe.com [lumiprobe.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1236100?utm_src=pdf-body-img
https://www.benchchem.com/product/b1236100?utm_src=pdf-custom-synthesis
https://www.apexbt.com/biotin-11-dutp.html
https://pubmed.ncbi.nlm.nih.gov/21424653/
https://pubmed.ncbi.nlm.nih.gov/21424653/
https://www.jenabioscience.com/probes-epigenetics/dna-cdna-labeling/hapten-labeling-of-dna-cdna/desthio-biotinylated-nucleotides/nu-803-biox-biotin-11-dutp
https://www.jenabioscience.com/probes-epigenetics/dna-cdna-labeling/hapten-labeling-of-dna-cdna/desthio-biotinylated-nucleotides/nu-803-biox-biotin-11-dutp
https://www.lumiprobe.com/p/biotin-11-dutp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. lumiprobe.com [lumiprobe.com]

To cite this document: BenchChem. [Application Notes: Fluorescent Detection of Biotin-11-
dUTP Labeled DNA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236100#fluorescent-detection-methods-for-biotin-
11-dutp-labeled-dna]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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